Cas no 1804848-95-0 (Methyl 3-cyano-6-difluoromethyl-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-cyano-6-difluoromethyl-2-(trifluoromethyl)benzoate
• CAS No: 1804848-95-0
• MF: C₁₁H₆F₅NO₂
• MW: 279.162860393524
• CID: 4795515
• Update Time: 2025-11-01

Methyl 3-cyano-6-difluoromethyl-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-6-difluoromethyl-2-(trifluoromethyl)benzoate

• Inchi： 1S/C11H6F5NO2/c1-19-10(18)7-6(9(12)13)3-2-5(4-17)8(7)11(14,15)16/h2-3,9H,1H3
• InChI Key： ZMSCBTWDCUNWAM-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(C(F)F)C=1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 386
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-6-difluoromethyl-2-(trifluoromethyl)benzoate

Comprehensive Analysis of Methyl 3-cyano-6-difluoromethyl-2-(trifluoromethyl)benzoate (CAS No. 1804848-95-0)

Methyl 3-cyano-6-difluoromethyl-2-(trifluoromethyl)benzoate (CAS No. 1804848-95-0) is a highly specialized fluorinated aromatic ester with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, has garnered attention due to its potential in drug discovery and material science. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated compounds like Methyl 3-cyano-6-difluoromethyl-2-(trifluoromethyl)benzoate has surged, driven by their role in developing next-generation therapeutics. Researchers are particularly interested in its cyano and trifluoromethyl functional groups, which are known to improve binding affinity and selectivity in target proteins. This aligns with the growing trend of precision medicine and structure-activity relationship (SAR) studies, where such compounds are pivotal.

The synthesis of CAS No. 1804848-95-0 involves multi-step organic reactions, often starting from commercially available benzoic acid derivatives. Advanced techniques like nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to ensure purity and structural integrity. Its molecular weight and logP value are critical parameters for researchers optimizing drug candidates, as these influence bioavailability and pharmacokinetics.

From an industrial perspective, Methyl 3-cyano-6-difluoromethyl-2-(trifluoromethyl)benzoate is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly catalytic methods to reduce waste and energy consumption during production. This resonates with the global push toward Environmental, Social, and Governance (ESG) compliance in chemical manufacturing.

Another hot topic linked to this compound is its potential in crop protection. Fluorinated benzoates are increasingly used in agrochemicals due to their ability to resist degradation and enhance pesticidal activity. The difluoromethyl group, in particular, is a key motif in herbicides and fungicides, addressing challenges like pest resistance and environmental persistence.

For researchers sourcing CAS No. 1804848-95-0, quality control is paramount. Reputable suppliers provide certificates of analysis (CoA) and material safety data sheets (MSDS), ensuring compliance with regulatory standards. The compound’s stability under various storage conditions (e.g., temperature, humidity) is also a frequent query among buyers.

In summary, Methyl 3-cyano-6-difluoromethyl-2-(trifluoromethyl)benzoate represents a versatile building block in modern chemistry. Its applications span drug development, agrochemical innovation, and material science, reflecting the broader industry shift toward fluorinated compounds. As research continues, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.